Cas no 117976-94-0 (1-Propanol,3-[[2-[(1H-benzimidazol-2-ylsulfinyl)methyl]-3-methyl-4-pyridinyl]oxy]-)

1-Propanol,3-[[2-[(1H-benzimidazol-2-ylsulfinyl)methyl]-3-methyl-4-pyridinyl]oxy]- structure
117976-94-0 structure
Product Name:1-Propanol,3-[[2-[(1H-benzimidazol-2-ylsulfinyl)methyl]-3-methyl-4-pyridinyl]oxy]-
CAS No:117976-94-0
MF:C17H19N3O3S
MW:345.41606259346
CID:131707
PubChem ID:9906180
Update Time:2025-04-19

1-Propanol,3-[[2-[(1H-benzimidazol-2-ylsulfinyl)methyl]-3-methyl-4-pyridinyl]oxy]- Chemical and Physical Properties

Names and Identifiers

    • 1-Propanol,3-[[2-[(1H-benzimidazol-2-ylsulfinyl)methyl]-3-methyl-4-pyridinyl]oxy]-
    • 3-[[2-[(1H-benzimidazol-2-ylsulfinyl)methyl]-3-methyl-4-pyridinyl]oxy]-1-Propanol
    • 3-[2-(1H-benzimidazol-2-ylsulfinylmethyl)-3-methylpyridin-4-yl]oxypropan-1-ol
    • Racemic-O-Desmethyl Rabeprazole Impurity
    • 1-Propanol, 3-((2-((1H-benzimidazol-2-ylsulfinyl)methyl)-3-methyl-4-pyridinyl)oxy)-
    • AKOS015842448
    • DTXSID90432674
    • I58UIQ1OYK
    • 117976-94-0
    • Desmethyl rabeprazole
    • 3-((2-(((1H-benzo[d]imidazol-2-yl)sulfinyl)methyl)-3-methylpyridin-4-yl)oxy)propan-1-ol? (Rabeprazole Impurity
    • OBQCUJTXRBUDMO-UHFFFAOYSA-N
    • CS-0166559
    • 2-[{4-(3-hydroxypropoxy)-3-methylpyridine-2-yl}methylsulfinyl]-1H-benzimidazole
    • UNII-I58UIQ1OYK
    • 3-((2-(((1H-Benzo[d]imidazol-2-yl)sulfinyl)methyl)-3-methylpyridin-4-yl)oxy)propan-1-ol
    • SCHEMBL6582664
    • F93954
    • Q27280462
    • FT-0728892
    • 1-Propanol, 3-[[2-[(1H-benzimidazol-2-ylsulfinyl)methyl]-3-methyl-4-pyridinyl]oxy]-
    • Inchi: 1S/C17H19N3O3S/c1-12-15(18-8-7-16(12)23-10-4-9-21)11-24(22)17-19-13-5-2-3-6-14(13)20-17/h2-3,5-8,21H,4,9-11H2,1H3,(H,19,20)
    • InChI Key: OBQCUJTXRBUDMO-UHFFFAOYSA-N
    • SMILES: S(C1=NC2C=CC=CC=2N1)(CC1C(C)=C(C=CN=1)OCCCO)=O

Computed Properties

  • Exact Mass: 344.10704
  • Monoisotopic Mass: 345.11471265g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 7
  • Complexity: 426
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 107Ų

Experimental Properties

  • PSA: 85.2
  • LogP: 3.20100

1-Propanol,3-[[2-[(1H-benzimidazol-2-ylsulfinyl)methyl]-3-methyl-4-pyridinyl]oxy]- Related Literature

Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd